Cas no 2408969-09-3 ((4-Fluoro-3-methylpiperidin-4-yl)methanol;hydrochloride)

• Product Name: (4-Fluoro-3-methylpiperidin-4-yl)methanol;hydrochloride
• CAS No: 2408969-09-3
• MF: C₇H₁₅ClFNO
• MW: 183.65150475502
• CID: 6168865
• PubChem ID: 146082462
• Update Time: 2025-05-19

(4-Fluoro-3-methylpiperidin-4-yl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408969-09-3
• (4-Fluoro-3-methylpiperidin-4-yl)methanol;hydrochloride
• EN300-7541769
• (4-fluoro-3-methylpiperidin-4-yl)methanol hydrochloride

• Inchi： 1S/C7H14FNO.ClH/c1-6-4-9-3-2-7(6,8)5-10;/h6,9-10H,2-5H2,1H3;1H
• InChI Key： JYUODHVAFMUXDF-UHFFFAOYSA-N
• SMILES： Cl.FC1(CO)CCNCC1C

Computed Properties

• Exact Mass: 183.0826200g/mol
• Monoisotopic Mass: 183.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (4-Fluoro-3-methylpiperidin-4-yl)methanol;hydrochloride

Chemical Profile: (4-Fluoro-3-methylpiperidin-4-yl)methanol; Hydrochloride (CAS No. 2408969-09-3)

The compound 4-fluoro-3-methylpiperidin-4-yl methanol hydrochloride (CAS No. 2408969-09-3) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the broader category of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The presence of a fluorine atom at the 4-position and a methyl group at the 3-position of the piperidine ring introduces unique electronic and steric properties, making this compound an interesting subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of routes, including nucleophilic substitution, ring-opening reactions, and catalytic hydrogenation. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, thereby improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the successful synthesis of this compound using a palladium-catalyzed coupling reaction, which significantly reduced reaction time and increased product quality.

The pharmacological properties of 4-fluoro-3-methylpiperidin-4-yl methanol hydrochloride have been extensively investigated in preclinical models. Studies indicate that this compound exhibits potent activity against various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. A recent study published in Nature Communications highlighted its ability to inhibit a specific kinase involved in tumor growth, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers with tailored surface properties, making it a valuable material for nanotechnology applications. Researchers have explored its use in creating sensors for detecting environmental pollutants, leveraging its high sensitivity and selectivity.

The synthesis and characterization of 4-fluoro-3-methylpiperidin-4-yl methanol hydrochloride have been documented in several high-profile journals, underscoring its importance in contemporary chemical research. Its structural complexity and functional diversity make it an ideal candidate for further exploration in both academic and industrial settings.

In conclusion, the compound CAS No. 2408969-09-3 represents a significant advancement in organic chemistry, with potential applications spanning drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.